Cas no 62410-48-4 (1-butylcyclohexane-1-carboxylic acid)

• Product Name: 1-butylcyclohexane-1-carboxylic acid
• CAS No: 62410-48-4
• MF: C₁₁H₂₀O₂
• MW: 184.275303840637
• CID: 445705
• PubChem ID: 12605889
• Update Time: 2025-06-14

1-butylcyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 1-butyl-
• 1-butylcyclohexane-1-carboxylic acid
• SCHEMBL887668
• butylcyclohexane 1-carboxylic acid
• 1-butylcyclohexanecarboxylic acid
• DTXSID10504185
• 62410-48-4
• EN300-1836149
• AKOS012033162

• Inchi： 1S/C11H20O2/c1-2-3-7-11(10(12)13)8-5-4-6-9-11/h2-9H2,1H3,(H,12,13)
• InChI Key： SQQBGYGZHHXUPZ-UHFFFAOYSA-N
• SMILES： OC(C1(CCCC)CCCCC1)=O

Computed Properties

• Exact Mass: 184.1464
• Monoisotopic Mass: 184.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids

Additional information on 1-butylcyclohexane-1-carboxylic acid

Comprehensive Overview of 1-Butylcyclohexane-1-carboxylic Acid (CAS No. 62410-48-4): Properties, Applications, and Industry Insights

1-Butylcyclohexane-1-carboxylic acid (CAS No. 62410-48-4) is a specialized organic compound belonging to the class of cyclohexane carboxylic acids. This molecule features a cyclohexane ring substituted with a butyl group and a carboxylic acid functional group at the same carbon position, making it a valuable intermediate in synthetic chemistry. Its unique structure contributes to its solubility in organic solvents like ethanol and ether, while its lipophilic nature enhances its utility in formulations requiring controlled hydrophobicity.

In recent years, the demand for functionalized cyclohexane derivatives has surged due to their applications in pharmaceutical intermediates, fragrance synthesis, and polymer additives. Researchers frequently search for "1-Butylcyclohexane-1-carboxylic acid synthesis" or "CAS 62410-48-4 suppliers," reflecting its industrial relevance. The compound’s stereochemistry also attracts attention, as the spatial arrangement of the butyl group influences its reactivity in asymmetric catalysis—a hot topic in green chemistry.

The thermal stability of 1-Butylcyclohexane-1-carboxylic acid makes it suitable for high-temperature processes, such as the production of heat-resistant coatings. Environmental concerns have driven interest in "biodegradable cyclohexane derivatives," though this compound’s ecological profile requires further study. Analytical techniques like GC-MS and NMR are essential for purity verification, a common query among quality control professionals.

From a commercial perspective, 62410-48-4 is often compared to similar alicyclic carboxylic acids like cyclohexanecarboxylic acid due to overlapping applications. However, its elongated alkyl chain offers distinct advantages in modifying solubility parameters—a critical factor in drug delivery systems. Patent databases reveal growing use in UV-curable resins, aligning with trends toward energy-efficient materials.

Regulatory compliance for 1-Butylcyclohexane-1-carboxylic acid varies by region, with most jurisdictions classifying it as non-hazardous under normal handling conditions. Nonetheless, proper storage guidelines (e.g., inert atmosphere protection) are frequently searched topics to prevent unintended polymerization. The compound’s viscosity and melting point (typically 30–35°C) further dictate its handling protocols in industrial settings.

Future research directions may explore its potential in bio-based solvents or as a ligand precursor for transition metal catalysts—areas gaining traction in circular economy discussions. As synthetic methodologies advance, cost-effective production routes for CAS 62410-48-4 could unlock broader adoption in specialty chemicals and material science innovations.